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Compound of Interest

Compound Name: Fluticasone acetate

Cat. No.: B122915 Get Quote

This document provides a detailed application note and protocol for the development and

validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for

the quantitative analysis of Fluticasone Acetate in pharmaceutical formulations. This method

is designed to be simple, accurate, precise, and stability-indicating, making it suitable for

routine quality control and stability studies.

Introduction
Fluticasone Acetate is a synthetic corticosteroid with potent anti-inflammatory activity,

commonly used in the treatment of asthma and allergic rhinitis.[1][2] Accurate and reliable

analytical methods are crucial for ensuring the quality, safety, and efficacy of pharmaceutical

products containing Fluticasone Acetate. High-performance liquid chromatography (HPLC) is

a widely used technique for the analysis of pharmaceuticals due to its high sensitivity,

specificity, and resolution.[3] This application note describes a stability-indicating RP-HPLC

method that can separate Fluticasone Acetate from its degradation products, thus providing a

clear picture of the drug's stability under various conditions.

Experimental Protocols
Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV detector is employed for this analysis. The

following table summarizes the optimized chromatographic conditions.
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Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column
C18 column (e.g., 250 mm x 4.6 mm, 5 µm

particle size)

Mobile Phase Acetonitrile and Water (60:40, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30°C

Detection Wavelength 236 nm

Preparation of Solutions
Mobile Phase Preparation: Mix acetonitrile and HPLC grade water in a 60:40 volume/volume

ratio. Degas the solution for 15 minutes using an ultrasonic bath before use.

Standard Stock Solution Preparation (0.1 mg/mL): Accurately weigh 10 mg of Fluticasone
Acetate reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to

volume with the mobile phase.

Working Standard Solution Preparation (0.06 mg/mL): Pipette 6 mL of the standard stock

solution into a 10 mL volumetric flask and dilute to volume with the mobile phase.

Sample Preparation: For a formulation claiming to contain 0.05% w/v Fluticasone Acetate,

accurately transfer a volume of the sample equivalent to 5 mg of Fluticasone Acetate into a

50 mL volumetric flask. Dilute to volume with the mobile phase, mix well, and filter through a

0.45 µm nylon syringe filter before injection.

Method Validation
The developed HPLC method was validated according to the International Council for

Harmonisation (ICH) guidelines, including specificity, linearity, accuracy, precision, limit of

detection (LOD), and limit of quantitation (LOQ).[4]
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Specificity (Forced Degradation)
Forced degradation studies were performed to demonstrate the stability-indicating nature of the

method. Fluticasone Acetate was subjected to stress conditions including acid, base,

oxidative, thermal, and photolytic degradation. The results should show that the peak for

Fluticasone Acetate is well-resolved from any degradation product peaks. Studies have

shown that fluticasone is sensitive to alkaline conditions.[5]

Linearity
The linearity of the method was evaluated by analyzing a series of Fluticasone Acetate
standard solutions over a concentration range of 0.03 to 0.09 mg/mL.[4] A calibration curve of

peak area versus concentration should be plotted, and the correlation coefficient (r²) should be

determined. A good linearity is typically indicated by an r² value of ≥ 0.999.[3]

Accuracy (Recovery)
The accuracy of the method was determined by recovery studies. A known amount of

Fluticasone Acetate standard was spiked into a placebo sample at three different

concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration). The

percentage recovery was then calculated. The mean recovery should be within 98-102%.[3]

Precision
Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate

precision (inter-day precision). For repeatability, six replicate injections of the standard solution

were made on the same day. For intermediate precision, the analysis was repeated on a

different day by a different analyst. The relative standard deviation (%RSD) for the peak areas

should be less than 2%.[3][6]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
LOD and LOQ were determined based on the standard deviation of the response and the slope

of the calibration curve. The LOD and LOQ for a similar compound, fluticasone propionate,

were found to be 0.0067 mg/mL and 0.0203 mg/mL, respectively.[4]
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The following tables summarize the expected quantitative data from the method validation

experiments.

Table 1: Linearity Data

Concentration (mg/mL) Peak Area (mAU*s)

0.03 Example Value

0.045 Example Value

0.06 Example Value

0.075 Example Value

0.09 Example Value

Correlation Coefficient (r²) ≥ 0.999

Table 2: Accuracy (Recovery) Data

Spiked Level (%)
Amount Added
(mg)

Amount Found
(mg)

% Recovery

80 Example Value Example Value Example Value

100 Example Value Example Value Example Value

120 Example Value Example Value Example Value

Mean % Recovery 98 - 102%

Table 3: Precision Data

Precision Type Parameter Acceptance Criteria

Repeatability (Intra-day) %RSD of 6 injections ≤ 2%

Intermediate Precision (Inter-

day)
%RSD of 6 injections ≤ 2%
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Table 4: LOD and LOQ

Parameter Result (mg/mL)

Limit of Detection (LOD) Example Value

Limit of Quantitation (LOQ) Example Value

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the development and validation of the

Fluticasone Acetate HPLC analytical method.

Prepare Standard Solutions

Perform HPLC Analysis

Prepare Sample Solutions Prepare Mobile Phase Select HPLC Column (C18)

Optimize Mobile Phase
(Acetonitrile:Water)

Optimize Chromatographic Conditions
(Flow Rate, Wavelength, Temp)

Specificity
(Forced Degradation)LinearityAccuracy

(Recovery)
Precision

(Repeatability & Intermediate)LOD & LOQRobustnessData Analysis

Generate Report

Click to download full resolution via product page

Caption: Workflow for HPLC Method Development and Validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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